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Compound of Interest

Compound Name: TC-S 7005

Cat. No.: B1682953

Essential Safety and Handling Guide for TC-S
7005

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, necessary personal protective equipment (PPE), and disposal of TC-S 7005.

This document provides crucial safety and logistical information for the handling of TC-S 7005,
a potent and selective polo-like kinase 2 (PLK2) inhibitor. Adherence to these guidelines is
essential to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for TC-S 7005 states that it is not classified as a hazardous
substance or mixture, standard laboratory best practices for handling chemical compounds
should be strictly followed.[1] The following personal protective equipment is recommended to
minimize exposure and ensure safety.
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PPE Category Item Specification Purpose

) o To prevent skin
Hand Protection Gloves Nitrile or latex gloves.
contact.

Safety glasses with
To protect eyes from

Eye Protection Safety Glasses side shields or
splashes.[2]
goggles.
] Standard laboratory To protect skin and
Body Protection Lab Coat )
coat. personal clothing.[2]
Use in a well-

ventilated area. A

respirator may be o )
i ) . ) ) To avoid inhalation of
Respiratory Protection  Not generally required  necessary if handling
. ] dust or aerosols.[1]
large quantities or if

dust/aerosol formation

is likely.

Operational Plan: Safe Handling Protocol

1.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood, is available and
operational.

Assemble all necessary equipment and reagents before handling the compound.

Put on all required personal protective equipment (gloves, safety glasses, lab coat).
. Handling:

Avoid direct contact with the skin and eyes.[1]

Minimize the formation of dust and aerosols.[1]

Weigh and handle the solid compound in a designated area to prevent cross-contamination.
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If creating solutions, add the solvent to the solid slowly to avoid splashing. TC-S 7005 is
soluble in DMSO.[3][4]

3. Storage:

Store TC-S 7005 in a tightly sealed container.

For long-term storage as a powder, a temperature of -20°C for up to 3 years is
recommended.[3]

Stock solutions in a solvent can be stored at -80°C for up to one year.[3]

Disposal Plan

Proper disposal of TC-S 7005 and any contaminated materials is crucial to prevent
environmental contamination and ensure compliance with local regulations.

e Unused Compound: Dispose of as chemical waste in accordance with institutional and local
government regulations. Do not discard down the drain.

o Contaminated Materials: All disposable items that have come into contact with TC-S 7005,
such as pipette tips, gloves, and bench paper, should be collected in a designated, sealed
waste container and disposed of as chemical waste.

» Liquid Waste: Solutions containing TC-S 7005 should be collected in a labeled, sealed
container for hazardous liquid waste.

Experimental Workflow for Handling TC-S 7005

The following diagram illustrates the standard workflow for safely handling TC-S 7005 in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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